Cas no 27484-67-9 (Benzothiazole,2-fluoro-6-methyl-)

Benzothiazole,2-fluoro-6-methyl- structure
27484-67-9 structure
Product Name:Benzothiazole,2-fluoro-6-methyl-
CAS No:27484-67-9
MF:C8H6FNS
MW:167.203343868256
CID:251231
Update Time:2024-01-26

Benzothiazole,2-fluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-fluoro-6-methyl-
    • 2-Fluoro-6-methylbenzothiazole
    • Benzothiazole, 2-fluoro-6-methyl- (8CI,9CI)
    • Benzothiazole, 2-fluoro-6-methyl-
    • Inchi: 1S/C8H6FNS/c1-5-2-3-6-7(4-5)11-8(9)10-6/h2-4H,1H3
    • InChI Key: TXVVFXGDVSZTRI-UHFFFAOYSA-N
    • SMILES: S1C2=CC(C)=CC=C2N=C1F

Computed Properties

  • Exact Mass: 167.02058
  • Monoisotopic Mass: 167.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • PSA: 12.89
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